Cas no 139625-76-6 (Benzoic acid, 2,4,6-trihydroxy-3-nitro-, undecyl ester)

• Product Name: Benzoic acid, 2,4,6-trihydroxy-3-nitro-, undecyl ester
• CAS No: 139625-76-6
• MF: C₁₈H₂₇NO₇
• MW: 369.409486055374
• CID: 1276589
• Update Time: 2024-08-03

Benzoic acid, 2,4,6-trihydroxy-3-nitro-, undecyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4,6-trihydroxy-3-nitro-, undecyl ester

• Inchi： 1S/C18H27NO7/c1-2-3-4-5-6-7-8-9-10-11-26-18(23)15-13(20)12-14(21)16(17(15)22)19(24)25/h12,20-22H,2-11H2,1H3
• InChI Key： OCIDSAYNKSGZBW-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCCCCC)(=O)C1=C(O)C=C(O)C([N+]([O-])=O)=C1O

Computed Properties

• Exact Mass: 369.17881

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 487.9±40.0 °C(Predicted)
• PSA: 130.13
• pka: 3.34±0.28(Predicted)